4-methoxy-N-propyl-3-(3-propyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide

• IUPAC Name: 4-methoxy-N-propyl-3-(3-propyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C15H21N3O4S/c1-4-6-14-17-15(22-18-14)12-10-11(7-8-13(12)21-3)23(19,20)16-9-5-2/h7-8,10,16H,4-6,9H2,1-3H3
• InChI Key: DZGZZZDKKLLVHY-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NOC(=N1)C2=C(C=CC(=C2)S(=O)(=O)NCCC)OC
• Molecular Formula: C15H21N3O4S
• Molecular Weight: 339.4 g/mol

Description

4-methoxy-N-propyl-3-(3-propyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as PPOBS and is known for its unique properties that make it suitable for use in different scientific experiments.

Mechanism of Action

The mechanism of action of PPOBS is not yet fully understood. However, it has been suggested that PPOBS may exert its effects by inhibiting specific enzymes or proteins in the body, thereby altering various biochemical pathways.
Biochemical and Physiological Effects:
PPOBS has been shown to have various biochemical and physiological effects in the body. For instance, PPOBS has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory conditions such as arthritis.

Advantages and Limitations for Lab Experiments

PPOBS has several advantages for use in laboratory experiments. For instance, PPOBS is relatively easy to synthesize, making it readily available for use in various experiments. Additionally, PPOBS has been shown to be stable under different experimental conditions, making it suitable for use in various experiments.
However, PPOBS also has some limitations for use in laboratory experiments. For instance, PPOBS may not be suitable for use in experiments that require high solubility, as it has been shown to have limited solubility in water.

Future Directions

There are several future directions for the study of PPOBS. One potential direction is to investigate the potential use of PPOBS as a drug candidate for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of PPOBS and its effects on various biochemical pathways in the body. Furthermore, additional research is needed to explore the potential applications of PPOBS in other fields, such as material science and nanotechnology.

Synthesis Methods

PPOBS can be synthesized using various methods, including the reaction of 4-methoxybenzenesulfonyl chloride with propylamine, followed by the reaction of the resulting product with 3-propyl-1,2,4-oxadiazol-5-amine. The resulting product is then purified to obtain PPOBS in its pure form.

Scientific Research Applications

PPOBS has been widely used in scientific research due to its potential applications in various fields. One of the most common applications of PPOBS is in the field of medicinal chemistry, where it has been studied for its potential use as a drug candidate for the treatment of various diseases.